Cas no 1241187-98-3 (6-chloro-N-[2-(2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-carboxamide)

• Product Name: 6-chloro-N-[2-(2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-carboxamide
• CAS No: 1241187-98-3
• MF: C₁₇H₁₄ClN₃O₂
• MW: 327.764962673187
• CID: 6361374
• PubChem ID: 47092672
• Update Time: 2025-11-01

6-chloro-N-[2-(2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1241187-98-3
• EN300-26608069
• 6-chloro-N-[2-(2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-carboxamide
• Z992111156
• AKOS034781117

• Inchi： 1S/C17H14ClN3O2/c18-15-7-6-13(10-20-15)16(22)19-9-8-14-11-23-17(21-14)12-4-2-1-3-5-12/h1-7,10-11H,8-9H2,(H,19,22)
• InChI Key： LWKQEYHDLTUGOW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NCCC1=COC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 327.0774544g/mol
• Monoisotopic Mass: 327.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68Ų

Additional information on 6-chloro-N-[2-(2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-carboxamide

Comprehensive Overview of 6-chloro-N-[2-(2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-carboxamide (CAS No. 1241187-98-3)

6-chloro-N-[2-(2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-carboxamide, with the CAS number 1241187-98-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a pyridine-3-carboxamide core with a 2-phenyl-1,3-oxazol-4-yl moiety, linked via an ethyl spacer. Such hybrid structures are increasingly explored for their potential bioactivity, particularly in drug discovery and crop protection applications.

The compound's molecular formula and structural complexity make it a subject of interest for researchers investigating small-molecule inhibitors and receptor modulators. Recent studies have highlighted its relevance in targeting specific enzyme pathways, aligning with current trends in precision medicine and sustainable agriculture. Its chloropyridine component is particularly noteworthy, as this functional group is frequently employed in the design of pharmaceutical intermediates and agrochemical active ingredients.

In the context of drug development, 6-chloro-N-[2-(2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-carboxamide has been investigated for its potential as a kinase inhibitor scaffold. Kinases play crucial roles in cellular signaling, and their dysregulation is associated with various diseases. The compound's oxazole ring and pyridine carboxamide groups offer hydrogen-bonding capabilities, which are essential for molecular recognition in biological systems. This aligns with the growing demand for targeted therapies in oncology and inflammatory disorders.

From a synthetic chemistry perspective, the preparation of CAS 1241187-98-3 involves multi-step organic transformations, often employing palladium-catalyzed cross-coupling reactions and amide bond formations. These methods are consistent with modern green chemistry principles, emphasizing atom economy and reduced waste. Researchers are also exploring continuous flow synthesis approaches to optimize the production of such complex molecules, reflecting the industry's shift toward process intensification.

The compound's physicochemical properties, including its logP value and solubility profile, have been characterized to assess its drug-likeness and formulation potential. These parameters are critical in preclinical development, where ADME (Absorption, Distribution, Metabolism, and Excretion) studies are conducted. The rise of computational chemistry tools has further enabled researchers to predict these properties in silico, accelerating the hit-to-lead optimization process.

In agrochemical applications, derivatives of 6-chloro-N-[2-(2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-carboxamide have shown promise as plant growth regulators or pest control agents. The oxazole-pyridine hybrid structure may interact with specific plant hormone receptors or insect nervous systems, offering selective activity. This is particularly relevant given the increasing need for environmentally friendly pesticides with reduced off-target effects.

Recent patent literature indicates growing commercial interest in CAS 1241187-98-3 and its analogs, with filings covering composition of matter, synthetic methods, and therapeutic uses. The compound's intellectual property landscape is evolving, reflecting its potential value in multiple industries. This aligns with broader trends in life sciences innovation, where scaffold hopping strategies are employed to design novel bioactive molecules.

Quality control and analytical characterization of 6-chloro-N-[2-(2-phenyl-1,3-oxazol-4-yl)ethyl]pyridine-3-carboxamide typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure batch-to-batch consistency and verify structural integrity, which are essential for regulatory compliance in pharmaceutical and agrochemical applications. The integration of quality by design (QbD) principles further enhances the reliability of production processes.

Looking ahead, research on 1241187-98-3 is expected to expand into combination therapies and formulation technologies, such as nanoparticle delivery systems. The compound's modular structure also lends itself to structure-activity relationship (SAR) studies, enabling the exploration of diverse analogs. As the scientific community continues to prioritize molecular diversity and sustainable chemistry, this compound is well-positioned to contribute to advancements in both human health and agricultural productivity.